Cas no 2098007-41-9 (3-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid)
3-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid
- 2-fluoro-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]propanoic acid
- 3-Azetidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-
- 3-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid
-
- Inchi: 1S/C11H18FNO4/c1-11(2,3)17-10(16)13-5-7(6-13)4-8(12)9(14)15/h7-8H,4-6H2,1-3H3,(H,14,15)
- InChI Key: ZGRUYFLGGVTSHQ-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)CC1CN(C(=O)OC(C)(C)C)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 307
- XLogP3: 1.5
- Topological Polar Surface Area: 66.8
3-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1218212-0.05g |
3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid |
2098007-41-9 | 95% | 0.05g |
$226.0 | 2023-07-09 | |
| Enamine | EN300-1218212-0.1g |
3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid |
2098007-41-9 | 95% | 0.1g |
$337.0 | 2023-07-09 | |
| Enamine | EN300-1218212-0.25g |
3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid |
2098007-41-9 | 95% | 0.25g |
$481.0 | 2023-07-09 | |
| Enamine | EN300-1218212-0.5g |
3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid |
2098007-41-9 | 95% | 0.5g |
$758.0 | 2023-07-09 | |
| Enamine | EN300-1218212-1.0g |
3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid |
2098007-41-9 | 95% | 1.0g |
$971.0 | 2023-07-09 | |
| Enamine | EN300-1218212-2.5g |
3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid |
2098007-41-9 | 95% | 2.5g |
$1903.0 | 2023-07-09 | |
| Enamine | EN300-1218212-5.0g |
3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid |
2098007-41-9 | 95% | 5.0g |
$2816.0 | 2023-07-09 | |
| Enamine | EN300-1218212-10.0g |
3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid |
2098007-41-9 | 95% | 10.0g |
$4176.0 | 2023-07-09 | |
| Life Chemicals | F2147-5985-0.25g |
3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid |
2098007-41-9 | 95%+ | 0.25g |
$788.0 | 2023-09-06 | |
| Life Chemicals | F2147-5985-0.5g |
3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid |
2098007-41-9 | 95%+ | 0.5g |
$830.0 | 2023-09-06 |
3-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 3-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid
Comprehensive Guide to 3-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid (CAS No. 2098007-41-9)
3-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid (CAS No. 2098007-41-9) is a specialized fluorinated carboxylic acid derivative with significant potential in pharmaceutical and organic synthesis applications. This compound features a unique molecular structure combining an azetidine ring, a tert-butoxycarbonyl (Boc) protecting group, and a fluoropropanoic acid moiety, making it valuable for drug discovery and medicinal chemistry research.
The growing interest in fluorinated compounds in drug development has positioned this molecule as a subject of increasing scientific attention. Researchers are particularly interested in how the fluorine atom influences the compound's biological activity, metabolic stability, and membrane permeability – key factors in modern pharmaceutical design. The presence of both the Boc-protected azetidine and fluorinated propanoic acid groups offers multiple sites for further chemical modifications.
From a synthetic chemistry perspective, 3-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid serves as a versatile building block for creating more complex molecular architectures. The Boc group provides excellent protection for the nitrogen atom during multi-step syntheses, while the carboxylic acid functionality allows for various coupling reactions. This dual functionality makes it particularly useful in peptide mimetics development and small molecule drug discovery programs.
The compound's potential applications extend to several therapeutic areas currently receiving significant research attention. These include central nervous system (CNS) disorders, where the molecule's ability to potentially cross the blood-brain barrier is of particular interest, and anti-inflammatory agents, where the fluorinated structure may contribute to enhanced biological activity. The pharmaceutical industry's focus on targeted drug delivery and personalized medicine has further increased demand for specialized building blocks like this compound.
Quality specifications for 3-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid typically include high purity levels (>95% by HPLC), specific optical rotation values (when applicable), and rigorous testing for residual solvents. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC analysis are commonly employed for characterization and quality control purposes. The compound's stability under various storage conditions is another important consideration for research and manufacturing applications.
Recent advances in green chemistry have influenced the synthesis approaches for this compound, with researchers developing more efficient and environmentally friendly routes to its production. The growing emphasis on sustainable pharmaceutical manufacturing has led to optimization of synthetic pathways to reduce waste and improve atom economy. These developments align with the broader industry trends toward green synthesis of pharmaceutical intermediates.
From a commercial perspective, 3-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid is primarily supplied by specialized fine chemical manufacturers and custom synthesis providers. The market for such specialized intermediates continues to grow, driven by increasing R&D investments in innovative drug discovery and the expansion of contract research organizations (CROs) worldwide. Pricing and availability can vary significantly based on purity requirements, batch sizes, and custom modification needs.
For researchers working with this compound, proper handling procedures should be followed despite its non-hazardous classification. Standard laboratory practices including the use of personal protective equipment (PPE) and proper chemical storage conditions are recommended. The compound's Material Safety Data Sheet (MSDS) provides specific guidance on handling, storage, and disposal procedures to ensure safe laboratory practices.
The future outlook for 3-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid appears promising, with potential applications expanding beyond its current uses. Ongoing research into fluorine-containing pharmaceuticals and constrained ring systems in drug design suggests continued demand for this and related compounds. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this molecule may find applications in novel therapeutic areas and drug development programs.
Researchers and procurement specialists frequently search for information about this compound using various related terms including Boc-azetidine-fluoropropanoic acid, fluorinated azetidine derivatives, and protected azetidine carboxylic acids. These search patterns reflect the compound's dual identity as both a fluorinated building block and a nitrogen heterocycle derivative, highlighting its importance across multiple areas of chemical research and pharmaceutical development.
2098007-41-9 (3-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-2-fluoropropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)